N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(6-thien-2-ylpyridazin-3-yl)thio]acetamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(6-thiophen-2-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C14H13N5OS3/c1-2-12-17-19-14(23-12)15-11(20)8-22-13-6-5-9(16-18-13)10-4-3-7-21-10/h3-7H,2,8H2,1H3,(H,15,19,20)
• InChI Key: YCLQFCPWPNFPRB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CSC2=NN=C(C=C2)C3=CC=CS3
• Molecular Formula: C14H13N5OS3
• DSSTOX Substance ID: DTXSID501330457
• Molecular Weight: 363.5 g/mol
• Solubility: 1.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 872704-30-8

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(6-thien-2-ylpyridazin-3-yl)thio]acetamide, also known as TAT, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Insecticidal Applications

The compound N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(6-thien-2-ylpyridazin-3-yl)thio]acetamide, due to its thiadiazole moiety, has been utilized in the synthesis of various heterocycles with potential insecticidal applications. Research by Fadda et al. (2017) explored its use as a precursor for synthesizing compounds with insecticidal activity against the cotton leafworm, Spodoptera littoralis, indicating its relevance in agricultural pest control (Fadda et al., 2017).

Anticancer Potential

Further investigation into thiadiazole derivatives, including structures similar to the compound , has demonstrated promising anticancer activity. For instance, Çevik et al. (2020) synthesized and evaluated novel 1,3,4-thiadiazole derivatives as possible anticancer agents. These compounds showed significant cytotoxicity against MCF-7 and A549 tumor cell lines, highlighting the therapeutic potential of thiadiazole derivatives in cancer treatment (Çevik et al., 2020).

Antimicrobial Activity

The structural versatility of thiadiazole compounds also extends to antimicrobial applications. A study by Saravanan et al. (2010) on novel thiazole derivatives incorporating a pyrazole moiety demonstrated significant anti-bacterial and anti-fungal activities, suggesting the compound's potential in developing new antimicrobial agents (Saravanan et al., 2010).

Enzyme Inhibition for Drug Development

The manipulation of thiadiazole derivatives, akin to this compound, has been explored in the context of enzyme inhibition, which is critical in drug discovery and development. Shukla et al. (2012) investigated the design, synthesis, and pharmacological evaluation of thiadiazole derivatives as glutaminase inhibitors, demonstrating their utility in attenuating cancer cell growth and serving as a foundation for therapeutic agents (Shukla et al., 2012).